Cas no 1158751-03-1 (1-[(tert-butoxy)carbonyl]-3-ethylpyrrolidine-3-carboxylic acid)
1158751-03-1 structure
Product Name:1-[(tert-butoxy)carbonyl]-3-ethylpyrrolidine-3-carboxylic acid
1-[(tert-butoxy)carbonyl]-3-ethylpyrrolidine-3-carboxylic acid Chemical and Physical Properties
Names and Identifiers
-
- 1-[(tert-butoxy)carbonyl]-3-ethylpyrrolidine-3-carboxylic acid
- CS-0162869
- MFCD12406578
- AKOS012442225
- BS-44827
- D80728
- 1-(TERT-BUTOXYCARBONYL)-3-ETHYLPYRROLIDINE-3-CARBOXYLIC ACID
- 1-[(tert-butoxy)carbonyl]-3-ethylpyrrolidine-3-carboxylicacid
- Z1095297788
- 1-(tert-Butoxycarbonyl)-3-ethyl-3-pyrrolidinecarboxylic acid
- EN300-68609
- 1158751-03-1
- 3-ethyl-1-[(2-methylpropan-2-yl)oxycarbonyl]pyrrolidine-3-carboxylic acid
-
- Inchi: 1S/C12H21NO4/c1-5-12(9(14)15)6-7-13(8-12)10(16)17-11(2,3)4/h5-8H2,1-4H3,(H,14,15)
- InChI Key: PZMPMVBJNRCKRV-UHFFFAOYSA-N
- SMILES: C1(C(=O)O)(CC)CN(C(OC(C)(C)C)=O)CC1
Computed Properties
- Exact Mass: 243.14705815g/mol
- Monoisotopic Mass: 243.14705815g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 17
- Rotatable Bond Count: 4
- Complexity: 321
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.5
- Topological Polar Surface Area: 66.8Ų
1-[(tert-butoxy)carbonyl]-3-ethylpyrrolidine-3-carboxylic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | B702453-10mg |
1-[(tert-Butoxy)carbonyl]-3-ethylpyrrolidine-3-carboxylic Acid |
1158751-03-1 | 10mg |
$ 70.00 | 2022-06-06 | ||
| TRC | B702453-50mg |
1-[(tert-Butoxy)carbonyl]-3-ethylpyrrolidine-3-carboxylic Acid |
1158751-03-1 | 50mg |
$ 210.00 | 2022-06-06 | ||
| TRC | B702453-100mg |
1-[(tert-Butoxy)carbonyl]-3-ethylpyrrolidine-3-carboxylic Acid |
1158751-03-1 | 100mg |
$ 340.00 | 2022-06-06 | ||
| Chemenu | CM473679-100mg |
1-[(tert-butoxy)carbonyl]-3-ethylpyrrolidine-3-carboxylic acid |
1158751-03-1 | 95%+ | 100mg |
$66 | 2023-01-04 | |
| Chemenu | CM473679-250mg |
1-[(tert-butoxy)carbonyl]-3-ethylpyrrolidine-3-carboxylic acid |
1158751-03-1 | 95%+ | 250mg |
$111 | 2023-01-04 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | B-YR717-50mg |
1-[(tert-butoxy)carbonyl]-3-ethylpyrrolidine-3-carboxylic acid |
1158751-03-1 | 97% | 50mg |
686.0CNY | 2021-07-17 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | B-YR717-200mg |
1-[(tert-butoxy)carbonyl]-3-ethylpyrrolidine-3-carboxylic acid |
1158751-03-1 | 97% | 200mg |
1715.0CNY | 2021-07-17 | |
| NAN JING YAO SHI KE JI GU FEN Co., Ltd. | PBTEN4750-500MG |
1-[(tert-butoxy)carbonyl]-3-ethylpyrrolidine-3-carboxylic acid |
1158751-03-1 | 95% | 500MG |
¥ 2,560.00 | 2023-03-15 | |
| NAN JING YAO SHI KE JI GU FEN Co., Ltd. | PBTEN4750-1G |
1-[(tert-butoxy)carbonyl]-3-ethylpyrrolidine-3-carboxylic acid |
1158751-03-1 | 95% | 1g |
¥ 3,201.00 | 2023-03-15 | |
| eNovation Chemicals LLC | Y1214870-1g |
1-[(tert-Butoxy)carbonyl]-3-ethylpyrrolidine-3-carboxylic acid |
1158751-03-1 | 95% | 1g |
$850 | 2024-07-23 |
1-[(tert-butoxy)carbonyl]-3-ethylpyrrolidine-3-carboxylic acid Related Literature
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Abdelaziz Houmam,Emad M. Hamed Chem. Commun., 2012,48, 11328-11330
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Vishwesh Venkatraman,Marco Foscato,Vidar R. Jensen,Bjørn Kåre Alsberg J. Mater. Chem. A, 2015,3, 9851-9860
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Christopher J. Harrison,Kyle J. Berean,Enrico Della Gaspera,Jian Zhen Ou,Richard B. Kaner,Kourosh Kalantar-zadeh,Torben Daeneke Nanoscale, 2016,8, 16276-16283
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Jacob S. Jordan,Evan R. Williams Analyst, 2021,146, 2617-2625
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Shun-Ze Zhan,Mian Li,Xiao-Ping Zhou,Dan Li,Seik Weng Ng RSC Adv., 2011,1, 1457-1459
1158751-03-1 (1-[(tert-butoxy)carbonyl]-3-ethylpyrrolidine-3-carboxylic acid) Related Products
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- 911112-88-4(1,3-Pyrrolidinedicarboxylic acid, 4-(hydroxymethyl)-,1-(1,1-dimethylethyl) 3-ethyl ester, (3R,4R)-rel-)
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- 1217656-93-3(Pyrrolo[3,4-c]pyrrole-2,3a(1H,4H)-dicarboxylic acid, tetrahydro-, 2-(1,1-diMethylethyl) 3a-ethyl ester, (3aR,6aR)-rel-)
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